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Introduction

Arginine vasotocin (AVT) is a nonapeptide hormone in non-mammalian vertebrates,
homologous to arginine vasopressin (AVP) in mammals. In fish, AVT plays a crucial role in
regulating a wide array of physiological processes and behaviors, including osmoregulation,
stress responses, metabolism, social behavior, and reproduction.[1][2] The central
administration of AVT directly into the brain ventricles allows for the investigation of its
neuromodulatory functions, bypassing the blood-brain barrier and enabling a more precise
understanding of its effects on neural circuits.

These application notes provide detailed protocols for the central administration of vasotocin
in conscious fish, primarily focusing on intracerebroventricular (ICV) cannulation and injection
techniques. This document also summarizes the quantitative effects of central AVT
administration and illustrates its signaling pathways.

Techniques for Central Administration

The most common and effective method for central administration of neuropeptides like
vasotocin in conscious fish is through intracerebroventricular (ICV) injection via a surgically
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implanted cannula. This technique allows for repeated, direct administration of substances into
the cerebrospinal fluid, ensuring their distribution throughout the brain ventricular system.

Experimental Workflow for ICV Cannulation and
Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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